Cas no 606120-08-5 (Piperazine, 1-[(2,3-dihydro-2,6-dimethyl-3-oxo-4h-1,4-benzoxazin-4-yl)acetyl]-4-phenyl-(9ci))

• Product name: Piperazine, 1-[(2,3-dihydro-2,6-dimethyl-3-oxo-4h-1,4-benzoxazin-4-yl)acetyl]-4-phenyl-(9ci)
• CAS No: 606120-08-5
• MF: C₂₂H₂₅N₃O₃
• MW: 379.452
• CID: 2183487
• PubChem ID: 3225033

Piperazine, 1-[(2,3-dihydro-2,6-dimethyl-3-oxo-4h-1,4-benzoxazin-4-yl)acetyl]-4-phenyl-(9ci) Chemical and Physical Properties

Names and Identifiers

• Piperazine, 1-[(2,3-dihydro-2,6-dimethyl-3-oxo-4h-1,4-benzoxazin-4-yl)acetyl]-4-phenyl-(9ci)
• MLS001225405
• 2,6-Dimethyl-4-[2-oxo-2-(4-phenyl-piperazin-1-yl)-ethyl]-4H-benzo[1,4]oxazin-3-one
• 606120-08-5
• PIPERAZINE, 1-[(2,3-DIHYDRO-2,6-DIMETHYL-3-OXO-4H-1,4-BENZOXAZIN-4-YL)ACETYL]-4-PHENYL-
• SMR000602152
• CHEMBL1869984
• DB-288619
• 2,6-Dimethyl-4-[2-oxo-2-(4-phenyl-1-piperazinyl)ethyl]-2H-1,4-benzoxazin-3(4H)-one

• Inchi： InChI=1S/C22H25N3O3/c1-16-8-9-20-19(14-16)25(22(27)17(2)28-20)15-21(26)24-12-10-23(11-13-24)18-6-4-3-5-7-18/h3-9,14,17H,10-13,15H2,1-2H3
• InChI Key： WJOGUSNYFGSJQY-UHFFFAOYSA-N

Computed Properties

• Exact Mass: 379.18959167Da
• Monoisotopic Mass: 379.18959167Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 28
• Rotatable Bond Count: 3
• Complexity: 569
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.9
• Topological Polar Surface Area: 53.1Ų

Additional information on Piperazine, 1-[(2,3-dihydro-2,6-dimethyl-3-oxo-4h-1,4-benzoxazin-4-yl)acetyl]-4-phenyl-(9ci)

测试